N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

• IUPAC Name: N-(2-oxochromen-3-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H16N2O4S/c22-17(14-5-3-8-20-18(14)24-13-7-9-26-11-13)21-15-10-12-4-1-2-6-16(12)25-19(15)23/h1-6,8,10,13H,7,9,11H2,(H,21,22)
• InChI Key: ZEOQEZSRZGAPOV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=C(C=CC=N2)C(=O)NC3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as COTI-2, is a small molecule drug that has been developed by Critical Outcome Technologies Inc. (COTI) for the treatment of various types of cancer. This drug has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Antioxidant and Antihyperglycemic Agents

N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide derivatives have been synthesized and tested for their potential as antioxidant and antihyperglycemic agents. Some of these compounds demonstrated significant DPPH radical scavenging activity, ferrous ion chelating ability, and reductive capability. Additionally, they exhibited promising in vivo antihyperglycemic activity, which could be valuable in managing diabetes-related conditions (Kenchappa et al., 2017).

Novel Synthesis Methods

Innovative methods have been developed for synthesizing these compounds. For example, eco-friendly procedures using ionic liquid catalysts have been described, offering advantages like high yields, short reaction times, and environmentally friendly media (Ghashang et al., 2016). Such advancements in synthesis methods are crucial for the efficient production of these compounds for further study and potential application.

Antimicrobial and Antineoplastic Activities

Several studies have explored the antimicrobial and antineoplastic activities of N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide derivatives. Compounds with this structure have shown significant antibacterial and antifungal activities, which could be beneficial in the development of new antimicrobial drugs (Raval et al., 2008). Additionally, some derivatives have been evaluated for their antineoplastic activities against human tumor cell lines, indicating potential use in cancer therapy (Gašparová et al., 2013).

Quantum Chemical Studies

Quantum chemical studies of new coumarins derived from N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide have been conducted. These studies provide detailed descriptions of molecular orbitals and contribute to understanding the chemical properties of these compounds, which is essential for their potential application in various fields (Al-Amiery et al., 2016).

Green Synthesis Approaches

Efforts have been made to synthesize these compounds under environmentally benign conditions, highlighting the importance of sustainable chemical processes. For example, a green and efficient synthesis approach using tetrabutylammonium tribromide and triphenylphosphine in organic synthesis has been demonstrated (Kavitha et al., 2019).